Cas no 1256958-60-7 (N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine)

• Product Name: N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
• CAS No: 1256958-60-7
• MF: C₁₃H₁₉BN₂O₄
• MW: 278.111963510513
• CID: 5158244
• Update Time: 2025-10-29

N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• Benzenamine, N-methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine

• Inchi： 1S/C13H19BN2O4/c1-12(2)13(3,4)20-14(19-12)9-6-7-11(16(17)18)10(8-9)15-5/h6-8,15H,1-5H3
• InChI Key： RZRORZTUXYOQPS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)NC)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Topological Polar Surface Area: 76.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine

N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (CAS No. 1256958-60-7): A Comprehensive Overview

N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (CAS No. 1256958-60-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a nitro group and a boronic acid derivative. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in various synthetic pathways and drug development processes.

The nitro group in N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine is a key functional group that can undergo reduction to form an amino group. This transformation is crucial in the synthesis of amines and other nitrogen-containing compounds, which are essential building blocks in the development of pharmaceuticals and agrochemicals. The nitro-to-amino reduction can be achieved through various methods, including catalytic hydrogenation and chemical reduction using reagents such as tin(II) chloride or sodium dithionite.

The boronic acid derivative (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is another critical component of this compound. Boronic acids and their derivatives are widely used in Suzuki-Miyaura coupling reactions, which are fundamental to the synthesis of biologically active molecules. The Suzuki-Miyaura coupling reaction involves the cross-coupling of an aryl or vinyl boronic acid with an aryl halide or pseudohalide in the presence of a palladium catalyst. This reaction is highly efficient and selective, making it a cornerstone of modern organic synthesis.

Recent studies have highlighted the potential applications of N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine in the development of novel therapeutic agents. For instance, researchers have explored its use as an intermediate in the synthesis of anti-cancer drugs. The nitro group can be reduced to form an amino group, which can then be further functionalized to introduce various pharmacophores. This approach has been particularly useful in the design of targeted therapies for specific types of cancer.

In addition to its role in drug development, N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine has also been investigated for its potential as a ligand in coordination chemistry. The boronic acid derivative can coordinate with metal ions to form stable complexes. These complexes have shown promise in catalytic applications and as precursors for the synthesis of metal-based materials with unique properties.

The synthetic versatility of N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine has also been demonstrated through its use as a starting material for the preparation of fluorescent probes and sensors. The nitro group can be converted to other functional groups that exhibit fluorescence upon excitation by light. These fluorescent probes have found applications in bioimaging and sensing technologies.

In conclusion, N-Methyl-2-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (CAS No. 1256958-60-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups makes it an invaluable intermediate in organic synthesis and drug development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.